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Compound of Interest

Compound Name: Mestranol-d4

Cat. No.: B12422217 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties of Mestranol-d4, a deuterated form of the synthetic estrogen, Mestranol. This

document is intended to serve as a valuable resource for professionals in research and drug

development, offering detailed information on its characteristics, analytical applications, and

biological context.

Introduction
Mestranol-d4 is the deuterium-labeled analogue of Mestranol.[1] Mestranol itself is a prodrug

that is metabolically converted to the pharmacologically active ethinyl estradiol, a potent

estrogen receptor agonist.[1] The primary application of Mestranol-d4 is as an internal

standard in quantitative analytical methods, such as liquid chromatography-tandem mass

spectrometry (LC-MS/MS), for the precise measurement of ethinyl estradiol in biological

matrices.[1] The use of a stable isotope-labeled internal standard like Mestranol-d4 is

considered the gold standard in bioanalysis as it corrects for analyte loss during sample

preparation and variations in instrument response.

Chemical and Physical Properties
The incorporation of deuterium atoms into the Mestranol structure results in a higher molecular

weight compared to the unlabeled compound, which is the basis for its utility as an internal

standard in mass spectrometry. While specific experimental data for some physical properties
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of Mestranol-d4 are not readily available in the literature, the properties of its parent

compound, Mestranol, provide a close approximation.

Table 1: General and Physicochemical Properties

Property Mestranol-d4 Mestranol

Chemical Name
3-methoxy-19-norpregna-

1,3,5(10)-trien-20-yn-17α-ol-d4

3-methoxy-19-norpregna-

1,3,5(10)-trien-20-yn-17α-ol

Synonyms
Ethynyl Estradiol 3-methyl

ether-d4

EE 3-ME, Ethynyl Estradiol 3-

methyl ether, NSC 84032

CAS Number Not available 72-33-3

Molecular Formula C₂₁H₂₂D₄O₂ C₂₁H₂₆O₂[2]

Molecular Weight 314.45 g/mol 310.4 g/mol [2]

Isotopic Purity

Information not publicly

available. Typically ≥98% for

commercially available

standards.

N/A

Appearance Crystalline solid (expected) Crystalline solid

Melting Point Not available ~150-152 °C

Solubility
Soluble in ethanol, methanol,

and acetonitrile (expected).

Soluble in ethanol, methanol,

and acetonitrile (~1 mg/ml).

Storage Conditions Store at -20°C. Store at -20°C.

Stability
Stable for at least 4 years

when stored properly.

Stable for at least 4 years

when stored properly.

Spectroscopic Data
Detailed spectroscopic data for Mestranol-d4 are not widely published. However, the spectra

will be very similar to that of Mestranol, with key differences arising from the presence of

deuterium.
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Nuclear Magnetic Resonance (NMR) Spectroscopy: In the ¹H NMR spectrum of Mestranol-
d4, the signals corresponding to the protons at the deuterated positions will be absent or

significantly reduced in intensity. The ¹³C NMR spectrum will show slight upfield shifts for the

carbons directly bonded to deuterium, and the C-D coupling may be observable. The

assignment of the ¹H and ¹³C NMR spectra for Mestranol has been reported and can serve

as a reference.

Mass Spectrometry (MS): The mass spectrum of Mestranol-d4 will show a molecular ion

peak (M+) that is 4 m/z units higher than that of unlabeled Mestranol. The fragmentation

pattern is expected to be similar, although the masses of fragments containing deuterium

atoms will be shifted accordingly. This mass shift is the fundamental principle behind its use

as an internal standard.

Infrared (IR) Spectroscopy: The IR spectrum of Mestranol-d4 will exhibit C-D stretching

vibrations, which appear at a lower frequency (around 2100-2250 cm⁻¹) than C-H stretching

vibrations (around 2850-3000 cm⁻¹).

Biological Activity and Mechanism of Action
Mestranol-d4 is expected to have the same biological activity as Mestranol, as the deuterium

labeling is unlikely to significantly alter its metabolic activation or interaction with the estrogen

receptor. Mestranol is a prodrug that undergoes O-demethylation in the liver to form ethinyl

estradiol, a potent agonist of the estrogen receptor (ER). Ethinyl estradiol then binds to ERα

and ERβ, initiating a cascade of signaling events that regulate gene expression.
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Genomic Signaling Pathway of Mestranol's Active Metabolite.

Experimental Protocols
Mestranol-d4 is primarily used as an internal standard for the quantification of ethinyl estradiol

in biological samples by LC-MS/MS. The following is a representative protocol that can be

adapted for this purpose.

Objective: To quantify the concentration of ethinyl estradiol in human plasma using Mestranol-
d4 as an internal standard.

Materials:

Ethinyl estradiol certified reference standard

Mestranol-d4 internal standard

Human plasma (blank)

Acetonitrile (LC-MS grade)

Methanol (LC-MS grade)

Formic acid (LC-MS grade)

Water (LC-MS grade)

Solid-phase extraction (SPE) cartridges

Instrumentation:

Liquid chromatograph coupled to a tandem mass spectrometer (LC-MS/MS) with an

electrospray ionization (ESI) source.

Procedure:

Preparation of Stock and Working Solutions:

Prepare a stock solution of ethinyl estradiol in methanol (e.g., 1 mg/mL).
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Prepare a stock solution of Mestranol-d4 in methanol (e.g., 1 mg/mL).

From the stock solutions, prepare a series of working standard solutions of ethinyl

estradiol at different concentrations and a working internal standard solution of Mestranol-
d4 at a fixed concentration.

Sample Preparation (Solid-Phase Extraction):

To 500 µL of plasma sample (blank, calibration standard, or unknown), add a fixed amount

of the Mestranol-d4 working solution.

Vortex mix the samples.

Condition an SPE cartridge according to the manufacturer's instructions.

Load the plasma sample onto the SPE cartridge.

Wash the cartridge to remove interferences.

Elute the analyte and internal standard with an appropriate solvent.

Evaporate the eluate to dryness under a stream of nitrogen.

Reconstitute the residue in the mobile phase for LC-MS/MS analysis.

LC-MS/MS Analysis:

Chromatographic Conditions:

Column: A suitable C18 column (e.g., 2.1 x 50 mm, 1.8 µm).

Mobile Phase A: Water with 0.1% formic acid.

Mobile Phase B: Acetonitrile with 0.1% formic acid.

Gradient: A suitable gradient to separate the analyte from matrix components.

Flow Rate: e.g., 0.4 mL/min.
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Injection Volume: e.g., 5 µL.

Mass Spectrometric Conditions:

Ionization Mode: Electrospray Ionization (ESI), negative or positive ion mode.

Detection Mode: Multiple Reaction Monitoring (MRM).

MRM Transitions:

Ethinyl estradiol: Determine the precursor ion and the most abundant product ion.

Mestranol-d4: Determine the precursor ion (M+4) and the corresponding product ion.

Optimize instrument parameters such as collision energy and declustering potential.

Data Analysis:

Construct a calibration curve by plotting the peak area ratio of ethinyl estradiol to

Mestranol-d4 against the concentration of the calibration standards.

Determine the concentration of ethinyl estradiol in the unknown samples by interpolating

their peak area ratios from the calibration curve.
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Workflow for Bioanalytical Quantification using an Internal Standard.
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Conclusion
Mestranol-d4 is an essential tool for the accurate and precise quantification of ethinyl estradiol

in biological matrices. Its chemical properties are nearly identical to its non-deuterated

counterpart, with the key difference being its increased molecular weight, which allows it to be

distinguished by mass spectrometry. This guide provides a foundational understanding of the

chemical properties and applications of Mestranol-d4 to support its effective use in research

and development. For specific applications, it is recommended to obtain a certificate of analysis

from the supplier for detailed information on isotopic purity and to perform in-house validation

of the analytical method.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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